Cas no 87388-66-7 (1H-Pyrrole-3-carbonitrile, 4-(3-pyridinyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-(3-pyridinyl)-
• CAS No: 87388-66-7
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 656958
• PubChem ID: 15594731
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-(3-pyridinyl)-
• 4-(3-PYRIDINYL)-1H-PYRROLE-3-CARBONITRILE
• 4-pyridin-3-yl-1H-pyrrole-3-carbonitrile
• SCHEMBL11937864
• 87388-66-7
• 4-(Pyridin-3-yl)-1H-pyrrole-3-carbonitrile
• DTXSID70575391
• AKOS006309045

• Inchi： 1S/C10H7N3/c11-4-9-6-13-7-10(9)8-2-1-3-12-5-8/h1-3,5-7,13H
• InChI Key： KWOATYWYEOGBAP-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 169.063997236g/mol
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.5Ų